Cas no 897472-43-4 ((2E)-1-4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 897472-43-4
• MF: C₂₀H₁₇FN₄O₃S
• MW: 412.437386274338
• CID: 5481579
• Update Time: 2025-06-07

(2E)-1-4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-(6-fluoro-2-benzothiazolyl)-1-piperazinyl]-3-(3-nitrophenyl)-
• (2E)-1-4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(3-nitrophenyl)prop-2-en-1-one

• Inchi： 1S/C20H17FN4O3S/c21-15-5-6-17-18(13-15)29-20(22-17)24-10-8-23(9-11-24)19(26)7-4-14-2-1-3-16(12-14)25(27)28/h1-7,12-13H,8-11H2
• InChI Key： MMBBKRAMCRRHPN-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(F)C=C3S2)CC1)(=O)C=CC1=CC=CC([N+]([O-])=O)=C1

Additional information on (2E)-1-4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(3-nitrophenyl)prop-2-en-1-one

Comprehensive Analysis of (2E)-1-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(3-nitrophenyl)prop-2-en-1-one (CAS No. 897472-43-4)

The compound (2E)-1-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(3-nitrophenyl)prop-2-en-1-one (CAS No. 897472-43-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 6-fluoro-1,3-benzothiazole core linked to a piperazine moiety and a 3-nitrophenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound’s nitrophenyl and benzothiazole components are known to interact with biological targets, making it a subject of interest in cancer research and neurodegenerative disease studies. Its fluorinated benzothiazole segment is particularly noteworthy, as fluorine atoms often enhance metabolic stability and bioavailability, key factors in drug development.

The synthesis of 897472-43-4 involves multi-step organic reactions, including condensation and cross-coupling techniques. Its E-configuration (trans double bond) is critical for its biological activity, as stereochemistry often dictates binding affinity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. These methods align with the growing emphasis on quality-by-design (QbD) in pharmaceutical manufacturing.

From a commercial perspective, CAS No. 897472-43-4 is primarily supplied to research institutions and pharmaceutical companies exploring structure-activity relationships (SAR). Its applications extend to high-throughput screening (HTS) and fragment-based drug discovery. The compound’s nitro group offers opportunities for further derivatization, a strategy widely used in medicinal chemistry to optimize lead compounds. This adaptability resonates with the industry’s shift toward modular synthesis and library design.

Environmental and safety profiles of (2E)-1-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(3-nitrophenyl)prop-2-en-1-one are rigorously evaluated to comply with REACH and GLP standards. While not classified as hazardous, proper handling protocols are recommended due to its nitroaromatic nature. The compound’s stability under various pH conditions is also a focal point, especially for formulation scientists working on oral bioavailability enhancements.

Emerging trends in AI-driven drug discovery have further amplified interest in this molecule. Computational models predict its interactions with proteomic targets, reducing experimental timelines. Questions like "How does fluorination impact the potency of benzothiazole derivatives?" or "What are the synthetic routes for nitro-containing enones?" frequently appear in scientific forums, reflecting its relevance. Such queries align with broader discussions on green chemistry and sustainable synthesis.

In summary, 897472-43-4 represents a versatile scaffold with untapped potential. Its combination of fluorine, nitro, and piperazine functionalities offers a rich platform for innovation. As the scientific community continues to explore polypharmacology and multi-target agents, this compound is poised to play a pivotal role in next-generation therapeutics.